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Compound of Interest

Compound Name:
4-(Dimethylcarbamoyl)benzoyl

chloride

CAS No.: 329794-80-1

Cat. No.: B8776110

Get Quote

Executive Summary
In the development of high-performance tires and advanced elastomers, the interface between

the polymer and the filler (silica/carbon black) is critical for reducing hysteresis (rolling

resistance) and improving wet grip.

4-(dimethylcarbamoyl)benzoyl chloride is a bifunctional reagent containing:

Acid Chloride (-COCl): A highly reactive electrophile that ensures rapid, quantitative

termination of living carbanions (P-Li).

Dimethylamide (-CONMe₂): A polar, stable functional group that remains at the chain end to

facilitate hydrogen bonding and dipole-dipole interactions with surface silanols on silica

particles.

This guide provides a validated protocol for its use, emphasizing stoichiometric control to favor

mono-functional termination over uncontrolled coupling.
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Chemical Identity & Mechanism
Reagent Structure

IUPAC Name: 4-(dimethylcarbamoyl)benzoyl chloride

Synonyms:N,N-dimethylterephthalamoyl chloride; p-chloroformyl-N,N-dimethylbenzamide.

Formula: C₁₀H₁₀ClNO₂

Molecular Weight: ~211.64 g/mol

Physical State: Typically a white to off-white solid or viscous oil (depending on

purity/temperature); moisture sensitive.

Reaction Mechanism
The termination proceeds via a nucleophilic acyl substitution. The living polymer chain end

(polystyryl or polybutadienyl lithium) attacks the carbonyl carbon of the acid chloride group.

Primary Reaction (Termination):

Selectivity: The acid chloride (-COCl) is significantly more reactive towards the carbanion

than the amide (-CONMe₂) group. Under controlled conditions (low temperature, slight

excess of terminator), the polymer selectively displaces the chloride.

Result: A polymer chain terminated with a 4-(dimethylcarbamoyl)phenyl ketone end group.

Visualized Pathway (DOT)
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Caption: Reaction flow from living anionic polymer to amide-functionalized chain end.

Experimental Protocol
Materials & Preparation

Reagent Preparation:

Dissolve 4-(dimethylcarbamoyl)benzoyl chloride in dry, degassed cyclohexane or

toluene to create a 0.5 M – 1.0 M stock solution.

Note: Handle in a glovebox or under positive nitrogen pressure. The reagent hydrolyzes

rapidly in air to form the corresponding carboxylic acid, which kills the living polymer

without functionalizing it (protonation).

Polymer Solution:

Living anionic polymer (e.g., SSBR) in cyclohexane/hexane solvent.

Concentration: Typically 10-20 wt%.

Initiator used: n-Butyllithium (n-BuLi).

Termination Procedure
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Goal: Quantitative capping of P-Li chain ends.

Stoichiometry Calculation: Calculate the moles of active Lithium (

) in the reactor.

Target Ratio: 1.1 to 1.5 molar equivalents of terminator per mole of Li.

Reasoning: A slight excess ensures all living chains react with the acid chloride. A large

excess is unnecessary and complicates workup.

Addition (Inert Atmosphere):

Maintain reactor temperature at 50°C to 65°C.

Inject the reagent solution rapidly into the agitated polymer cement.

Observation: If the living polymer is colored (e.g., orange/yellow for styryl/dienyl anions),

the color should fade immediately upon addition, indicating quenching of the carbanion.

Reaction Phase:

Agitate for 15–30 minutes.

Note: While the reaction with acid chloride is instant, the mixing time ensures homogeneity

in viscous polymer cements.

Neutralization/Quenching:

Add a solution of antioxidant (e.g., BHT, Irganox) in isopropanol or ethanol.

This step deactivates any trace excess reagent and precipitates the LiCl salt.

Workup & Isolation:

Steam Stripping: Remove solvent using steam stripping (standard industrial method) or

precipitate in excess methanol (lab scale).

Drying: Dry the polymer in a vacuum oven at 60°C to constant weight.
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Characterization & Validation
To verify successful functionalization, use the following analytical triad:

Method Target Signal Interpretation

GPC (SEC) Molecular Weight Distribution

Monomodal vs. Bimodal: The

peak should remain

monomodal (M_n similar to

target). If a high-MW shoulder

("dimer") appears, it indicates

coupling (reaction of 2 P-Li

chains with the reagent). While

some coupling is acceptable,

the primary peak should be the

linear functionalized chain.

FTIR Carbonyl Stretch

Look for ~1640-1660 cm⁻¹

(Amide C=O) and ~1680-1700

cm⁻¹ (Aromatic Ketone C=O).

The appearance of these

bands confirms the attachment

of the benzoyl-amide moiety.

¹H NMR End-Group Protons

δ ~2.9-3.1 ppm: Two singlets

or a broad peak for the

N(CH₃)₂ protons. δ ~7.4-7.8

ppm: Aromatic protons of the

benzoyl linker.

Expected Performance Data (SSBR Application)
Comparison of Non-functionalized (NF) vs. Functionalized (F) SSBR in Silica-filled Tread

Compound:
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Property Metric
Expected Trend
(Functionalized)

Mechanism

Payne Effect (0.1% - 10% Strain) Lower

Improved filler

dispersion due to

amide-silica

interaction.

Rolling Resistance
Tan

@ 60°C

Lower (30-40%

reduction)

Reduced hysteresis

from better polymer-

filler network.

Wet Grip
Tan

@ 0°C
Higher / Maintained

High T_g of the rigid

aromatic end-group

can aid grip.

Bound Rubber % Insoluble Higher

Stronger adsorption of

polymer onto silica

surface.

Troubleshooting & Optimization
Issue: "Dimer" Formation (Coupling)

Symptom: GPC shows a peak at

.

Cause: After the first P-Li reacts with the -COCl to form a ketone, a second P-Li attacks the

newly formed ketone (which is activated by the electron-withdrawing amide).

Solution:

Increase Mixing Speed: Ensure rapid dispersion of the reagent so P-Li finds unreacted

reagent rather than reacted polymer.

Lower Temperature: Reduce reaction temperature to < 40°C to increase selectivity for the

acid chloride over the ketone.

Increase Excess: Use 1.5 - 2.0 eq of reagent.
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Issue: Low Functionalization Efficiency
Symptom: No amide peak in FTIR/NMR; high Tan

@ 60°C.

Cause: Reagent hydrolysis (wet solvent) or "die-out" of living polymer before addition.

Solution:

Titrate impurities in the reagent solution.

Ensure the reagent is stored under Ar/N2.

Verify "livingness" by adding a monomer charge (e.g., styrene) before termination; if no

exotherm/viscosity increase, the chains were already dead.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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